Cas no 504-21-2 (3,6-diaminohexanoic aicd,9CI-(S)-form)

• Product Name: 3,6-diaminohexanoic aicd,9CI-(S)-form
• CAS No: 504-21-2
• MF: C₆H₁₄N₂O₂
• MW: 146.187561511993
• CID: 2054361
• PubChem ID: 439417
• Update Time: 2025-11-02

3,6-diaminohexanoic aicd,9CI-(S)-form Chemical and Physical Properties

Names and Identifiers

• 3,6-diaminohexanoic aicd,9CI-(S)-form
• (3S)-3,6-Diaminohexanoic acid
• (3S)-beta-Lysine
• CHEBI:15613
• (s)-beta-lysine
• C01142
• SCHEMBL60354
• beta-L-Lysine
• A33RT78AUJ
• Hexanoic acid, 3,6-diamino-, (3S)-
• EN300-399518
• Hexanoic acid, 3,6-diamino-, L-
• (S)-3,6-Diaminohexanoicacid
• 3,6-Diaminohexanoic acid, (3S)-
• 3,6-diaminohexanoate
• (3S)-3,6-diaminohexanoate
• L-beta-lysine
• (S)-3,6-Diaminohexanoic acid
• 504-21-2
• 3,6-diamino-Hexanoate

• Inchi： 1S/C6H14N2O2/c7-3-1-2-5(8)4-6(9)10/h5H,1-4,7-8H2,(H,9,10)
• InChI Key： QKEWQOJCHPFEAF-UHFFFAOYSA-N
• SMILES： NCCCC(CC(=O)O)N

Computed Properties

• Exact Mass: 147.113
• Monoisotopic Mass: 147.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4A^2
• XLogP3: -3.7

Experimental Properties

• Density: 1.125
• Boiling Point: 319.6°Cat760mmHg
• Flash Point: 147.1°C
• Refractive Index: 1.503

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3,6-diaminohexanoic aicd,9CI-(S)-form

Exploring the Versatile Applications of 3,6-Diaminohexanoic Acid (CAS No. 504-21-2) in Modern Science

3,6-Diaminohexanoic acid (CAS No. 504-21-2), also known as (S)-form 3,6-diaminohexanoic acid, is a specialized amino acid derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, with its unique diaminohexanoic acid structure, serves as a crucial building block in peptide synthesis and drug development. Its chiral (S)-form configuration makes it particularly valuable for creating enantiomerically pure compounds, which are essential in modern therapeutics.

The growing interest in 3,6-diaminohexanoic acid applications aligns with current scientific trends focusing on precision medicine and targeted drug delivery systems. Researchers are particularly interested in how this compound's amino acid derivatives can be utilized to develop novel peptide-based therapeutics for metabolic disorders and neurological conditions. The compound's hexanoic acid backbone provides excellent stability while its diamine functionality offers multiple sites for chemical modification.

From a biochemical perspective, 3,6-diaminohexanoic acid (504-21-2) demonstrates remarkable versatility. Its amino acid properties make it compatible with biological systems, while its diamino structure allows for the creation of complex molecular architectures. This has led to its increasing use in the development of peptide mimetics and enzyme inhibitors, addressing one of the most searched topics in current biochemical research: "how to design more effective peptide-based drugs."

The pharmaceutical industry has shown particular interest in (S)-3,6-diaminohexanoic acid due to its potential in creating chiral drug intermediates. With the global market for enantiomerically pure compounds projected to grow significantly, this compound's stereospecific properties position it as a valuable asset in drug discovery. Recent studies have explored its use in developing treatments for conditions where amino acid metabolism plays a crucial role, answering frequent search queries about "novel approaches to metabolic disorder treatments."

In material science applications, 3,6-diaminohexanoic acid derivatives have shown promise in creating biocompatible polymers. This aligns with the increasing demand for sustainable and biodegradable materials, a hot topic in both scientific literature and public discourse. The compound's ability to form stable peptide bonds while maintaining structural flexibility makes it ideal for developing advanced biomaterials.

Quality control and synthesis of CAS 504-21-2 remain important discussion points in scientific forums. Advanced analytical techniques such as chiral HPLC and mass spectrometry are typically employed to ensure the purity of this specialty amino acid. These quality assurance measures address common search queries about "how to verify amino acid purity" and "methods for chiral compound analysis."

The future research directions for 3,6-diaminohexanoic acid (9CI) appear particularly promising in the field of targeted drug delivery. Scientists are investigating how its amino acid structure can be modified to create cell-penetrating peptides, a subject of numerous recent publications and conference presentations. This application potential responds to the frequently searched question: "how can amino acids improve drug delivery efficiency?"

From a commercial perspective, the market for high-purity 3,6-diaminohexanoic acid continues to expand, driven by growing demand from both academic and industrial research sectors. Suppliers are increasingly focusing on developing scalable synthesis methods for this compound while maintaining strict quality standards, addressing common industry concerns about "reliable sources of specialty amino acids."

In conclusion, 3,6-diaminohexanoic acid (CAS No. 504-21-2) represents a fascinating example of how specialized amino acids can bridge multiple scientific disciplines. Its unique chemical properties and biological compatibility make it a compound of significant interest in contemporary research, particularly in areas addressing current healthcare challenges and material science innovations.